Potassium hexafluoroantimonate

• IUPAC Name: potassium;hexafluoroantimony(1-)
• InChI: InChI=1S/6FH.K.Sb/h6*1H;;/q;;;;;;+1;+5/p-6
• InChI Key: LQKKGPUEJBHVHZ-UHFFFAOYSA-H
• Canonical SMILES: F[Sb-](F)(F)(F)(F)F.[K+]
• Molecular Formula: F6KSb
• DSSTOX Substance ID: DTXSID30586923
• Molecular Weight: 274.849 g/mol
• CAS No.: 16893-92-8

Description

Potassium hexafluoroantimonate is an inorganic chemical compound with the chemical formula KSbF6. It is a white, crystalline powder that is highly soluble in water. This compound is known for its use in various industrial and scientific applications due to its unique chemical properties .

Scientific Research Applications

Potassium hexafluoroantimonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology and Medicine: The compound is used as a pharmaceutical intermediate in the synthesis of certain medications.

Industry: It is employed in the production of specialty chemicals and materials, including fluoropolymers.

Mechanism of Action

Target of Action

Potassium hexafluoroantimonate is an inorganic compound that primarily targets a wide number of exogenous and endogenous hydrophobic electrophiles . These targets play a crucial role in various biochemical reactions, including the conjugation of reduced glutathione .

Mode of Action

The compound interacts with its targets by conjugating with reduced glutathione . This interaction leads to changes in the biochemical properties of the targets, thereby influencing their function and activity .

Biochemical Pathways

This compound affects the pathways related to the biosynthesis of steroid hormones . It catalyzes isomerization reactions, which contribute to the biosynthesis of these hormones . The downstream effects of these pathways include changes in the physiological functions regulated by steroid hormones.

Result of Action

The molecular and cellular effects of this compound’s action include changes in the function and activity of its targets . These changes can influence various biochemical reactions and pathways, leading to alterations in physiological functions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound can cause violent reactions with strong acids and oxidizing agents . Therefore, the environment in which the compound is used or stored can significantly impact its action and efficacy.

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium hexafluoroantimonate can be synthesized through several methods:

Reaction of Potassium Pyroantimonate with Hydrogen Fluoride: Potassium pyroantimonate (K2H2Sb2O7) reacts with hydrogen fluoride (HF) to form this compound.

Reaction of Antimony Pentafluoride with Potassium Hexafluoromanganate: Antimony pentafluoride (SbF5) reacts with potassium hexafluoromanganate (K2MnF6) to produce this compound.

Industrial Production Methods: In industrial settings, this compound is typically produced by treating a mixture of solid antimony (III) oxide and potassium hydroxide with hydrogen peroxide solution (30%) and hydrochloric acid (48%) .

Chemical Reactions Analysis

Types of Reactions: Potassium hexafluoroantimonate undergoes various chemical reactions, including:

Oxidation and Reduction: It can participate in redox reactions due to the presence of antimony in its structure.

Substitution Reactions: The compound can undergo substitution reactions where the fluoride ions are replaced by other ligands.

Common Reagents and Conditions:

Strong Acids and Oxidizing Agents: this compound can react violently with strong acids and oxidizing agents.

Major Products Formed:

Fluoride Compounds: Reactions involving this compound often result in the formation of various fluoride compounds.

Comparison with Similar Compounds

• Sodium Hexafluoroantimonate (NaSbF6)
• Ammonium Hexafluoroantimonate (NH4SbF6)
• Silver Hexafluoroantimonate (AgSbF6)

Comparison:

• Uniqueness: Potassium hexafluoroantimonate is unique due to its specific reactivity and solubility properties, which make it suitable for certain industrial and pharmaceutical applications that other similar compounds may not be able to fulfill .

Customer Q & A

Q1: How does Potassium hexafluoroantimonate initiate polymerization reactions?

A: this compound (KSbF₆) acts as a powerful Lewis acid, capable of initiating cationic polymerization. [, ] When applied to vinyl ether monomers, KSbF₆ can initiate polymerization electrochemically. [] This process likely involves the generation of cationic species upon application of voltage, which then propagate the polymerization reaction. The rate of this electro-initiated polymerization can be controlled by adjusting the applied voltage or introducing an alkaline additive. []

Q2: What evidence supports the cationic nature of KSbF6-mediated polymerization?

A2: Several observations point towards the cationic nature of the polymerization initiated by KSbF6:

1. Real-time FT-NIR studies: These demonstrate rapid polymerization kinetics, consistent with a cationic mechanism. []
2. Voltage dependence: The reaction rate can be readily adjusted by changing the applied voltage, suggesting an electrochemically-driven cationic process. []
3. Alkaline additive effects: The introduction of an alkaline additive influences the reaction rate, further supporting the involvement of cationic species. []
4. Extended post-curing: The observation of post-curing further points toward a cationic mechanism, as it suggests the persistence of active cationic species even after the initial polymerization. []

Q3: Are there alternative applications of this compound beyond polymerization?

A: Yes, research demonstrates that this compound can be used to synthesize specialized photoinitiators for free radical polymerization. [] For example, phenacyl ethyl carbazolium hexafluoroantimonate (PECH) was synthesized using KSbF₆. [] Upon irradiation, PECH undergoes homolytic bond cleavage, generating free radicals that initiate polymerization. [] This highlights the versatility of KSbF₆ in facilitating different types of polymerization reactions.